Cas no 1227589-00-5 (3-fluoro-2-methoxypyridine-4-carbaldehyde)

• Product Name: 3-fluoro-2-methoxypyridine-4-carbaldehyde
• CAS No: 1227589-00-5
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• MDL: MFCD16606542
• CID: 2618200
• PubChem ID: 72212815
• Update Time: 2025-06-09

3-fluoro-2-methoxypyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-methoxypyridine-4-carbaldehyde
• 1227589-00-5
• SCHEMBL23803936
• AT18197
• EN300-257822
• Z1255440944
• AB70965
• DB-136521
• XH0796
• CZB58900
• 819-631-5
• 3-FLUORO-2-METHOXYISONICOTINALDEHYDE
• 3-Fluoro-2-methoxy-4-pyridinecarboxaldehyde

• MDL： MFCD16606542
• Inchi： 1S/C7H6FNO2/c1-11-7-6(8)5(4-10)2-3-9-7/h2-4H,1H3
• InChI Key： YAFXEDYKZABDAC-UHFFFAOYSA-N
• SMILES： FC1C(=NC=CC=1C=O)OC

Computed Properties

• Exact Mass: 155.03825660g/mol
• Monoisotopic Mass: 155.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 3-fluoro-2-methoxypyridine-4-carbaldehyde

Exploring the Versatile Applications of 3-Fluoro-2-Methoxypyridine-4-Carbaldehyde (CAS No. 1227589-00-5) in Modern Chemistry

In the realm of organic synthesis and pharmaceutical research, 3-fluoro-2-methoxypyridine-4-carbaldehyde (CAS No. 1227589-00-5) has emerged as a pivotal building block. This fluorinated pyridine derivative is gaining traction due to its unique structural features, which enable its use in diverse applications ranging from drug discovery to material science. The compound's fluoro and methoxy substituents enhance its reactivity, making it a sought-after intermediate for crafting complex molecules.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 3-fluoro-2-methoxypyridine-4-carbaldehyde. Researchers are leveraging its electron-withdrawing properties to design novel inhibitors and catalysts. A common query in scientific forums is: "How does fluorination impact the bioavailability of pyridine derivatives?" Studies suggest that the fluoro group in this compound improves metabolic stability, a critical factor in pharmaceutical formulations.

The synthesis of 1227589-00-5 often involves palladium-catalyzed cross-coupling or selective oxidation methods, topics frequently searched in academic databases. Its role in heterocyclic chemistry is underscored by its ability to form Schiff bases, which are instrumental in developing fluorescent probes for biomedical imaging. This aligns with the growing demand for non-invasive diagnostic tools, a hot topic in precision medicine.

From an industrial perspective, 3-fluoro-2-methoxypyridine-4-carbaldehyde is valued for its scalability. Manufacturers are optimizing routes to minimize environmental impact, addressing the sustainability concerns prevalent in chemical engineering circles. Searches like "eco-friendly synthesis of fluorinated aldehydes" reflect this shift. The compound’s low toxicity profile further bolsters its appeal for large-scale applications.

In material science, the aldehyde functionality of this compound enables its integration into polymeric networks and coordination complexes. Its photophysical properties are being explored for OLEDs and sensors, resonating with the surge in smart material research. Questions such as "Can fluorinated pyridines enhance device efficiency?" are driving experimental validations.

To conclude, CAS No. 1227589-00-5 exemplifies the synergy between structural ingenuity and functional versatility. As interdisciplinary research expands, this compound is poised to play a transformative role in addressing challenges across life sciences and advanced materials, cementing its status as a cornerstone of modern chemical innovation.